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Compound of Interest

2-[(2-Chlorophenyl)amino]acetic
Compound Name: o
aci

Cat. No. B1347311

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. This document provides essential, step-by-step guidance for
the proper disposal of 2-[(2-Chlorophenyl)amino]acetic acid, a halogenated organic
compound. Adherence to these procedures is mandatory to ensure the safety of laboratory
personnel and to comply with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 2-[(2-Chlorophenyl)amino]acetic acid. This compound is classified as a skin, eye,
and respiratory irritant[1].

Personal Protective Equipment (PPE):

A thorough risk assessment should be conducted before handling this substance. The following
PPE is mandatory:
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. Specific
Protection Type ) Source/Standard
Recommendations

Chemical safety goggles or a OSHA 29 CFR 1910.133/EN

Eye and Face Protection ,
face shield. 166[2]

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
Hand Protection must be inspected before use General Laboratory Practice
and disposed of properly after
handling.[1][2]

A laboratory coat or other
Body Protection suitable protective clothing to General Laboratory Practice

prevent skin contact.[1]

If dusts or aerosols are likely to
) ) be generated, a NIOSH-
Respiratory Protection ] ) NIOSH/CEN Approved
approved respirator is

required.[1][2]

Engineering Controls:

All handling of 2-[(2-Chlorophenyl)amino]acetic acid should be performed in a well-ventilated
area, preferably within a certified chemical fume hood. An eyewash station and safety shower
must be readily accessible[1].

Step-by-Step Disposal Protocol

In-lab treatment, such as neutralization for sewer disposal, is not recommended for this
halogenated organic compound[1]. The primary and required disposal route is through a
licensed hazardous waste facility.

1. Waste ldentification and Segregation:
o Classification: 2-[(2-Chlorophenyl)amino]acetic acid is a halogenated organic compound.

o Segregation: It is crucial to segregate this waste from non-halogenated chemical waste. Do
not mix with other waste streams unless compatibility has been confirmed to avoid
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dangerous reactions.[1]
. Waste Collection and Containerization:

Solid Waste: Collect solid 2-[(2-Chlorophenyl)amino]acetic acid waste in a dedicated,
properly labeled, and sealable container that is chemically compatible with the substance[1]

[2].

Liquid Waste (Solutions): If the compound is in a solution, collect it in a designated, leak-
proof, and clearly labeled waste container specifically for halogenated organic liquids[1].

Contaminated Materials: Any materials contaminated with this chemical, such as gloves,
absorbent paper, and empty containers, must also be collected and treated as hazardous
waste[2].

Container Integrity: Ensure waste containers are in good condition, free of leaks, and any
residue on the outside is cleaned. The original chemical container is often the best choice for
its waste.[3]

. Labeling:

Clear Identification: All waste containers must be clearly labeled with the words "Hazardous
Waste" and the full chemical name: "2-[(2-Chlorophenyl)amino]acetic acid".

Hazard Communication: Include appropriate hazard symbols (e.g., irritant).

. Storage:

Secure Location: Store the sealed and labeled waste containers in a designated, secure,
and well-ventilated secondary containment area away from incompatible materials.

Limited Accumulation: Do not accumulate large quantities of waste. Arrange for timely pickup
by your institution's environmental health and safety (EHS) office or a licensed waste
disposal contractor.[1]

. Arranging for Final Disposal:
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e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to
schedule a pickup for the hazardous waste[1].

o Licensed Contractor: The disposal must be handled by a licensed professional waste
disposal service or an approved waste disposal plant[4][5][6]. Under no circumstances
should this compound be discharged into the sanitary sewer system or disposed of as
general solid waste[1].

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-[(2-
Chlorophenyl)amino]acetic acid.

Preparation & Handling Waste Collection & Segregation

Segregate as Collect Waste in a Label Container Clearly:
logenated Organic Waste Compatible, Sealed Container ‘Hazardous Waste' & Chemical Name

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-[(2-Chlorophenyl)amino]acetic
Acid: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347311#2-2-chlorophenyl-amino-acetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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